Cas no 56894-45-2 (Benzoic acid, 2-(4-methyl-5-phenyl-2-oxazolyl)-)

• Product Name: Benzoic acid, 2-(4-methyl-5-phenyl-2-oxazolyl)-
• CAS No: 56894-45-2
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 347530
• PubChem ID: 22764945
• Update Time: 2025-04-19

Benzoic acid, 2-(4-methyl-5-phenyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(4-methyl-5-phenyl-2-oxazolyl)-
• 2-(4-methyl-5-phenyl-1,3-oxazol-2-yl)benzoic acid
• 56894-45-2
• SCHEMBL11612245
• 2-(4-Methyl-5-phenyloxazol-2-yl)benzoic acid
• DTXSID30628251

• Inchi： 1S/C17H13NO3/c1-11-15(12-7-3-2-4-8-12)21-16(18-11)13-9-5-6-10-14(13)17(19)20/h2-10H,1H3,(H,19,20)
• InChI Key： JRPPEUFMIDBONW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(=O)O)=NC(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 279.08959
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33